(3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-(3-thiophen-3-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C14H16N2O2S/c1-9-13(10(2)18-15-9)14(17)16-5-3-11(7-16)12-4-6-19-8-12/h4,6,8,11H,3,5,7H2,1-2H3
• InChI Key: CUEQEIOHCAKAED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC(C2)C3=CSC=C3
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol
• CAS No.: 2178772-96-6

Description

(3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone, also known as DIM-CP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of (3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and inflammation. Specifically, this compound has been shown to inhibit the activity of the enzyme histone deacetylase, which plays a role in regulating gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the expression of inflammatory cytokines. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments that specifically target its effects.

Future Directions

There are several future directions for research on (3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone. One area of interest is its potential use in combination with other drugs or therapies for cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in treating neurological and inflammatory diseases. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

(3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone is synthesized through a multi-step process that involves the reaction of 3,5-dimethylisoxazole-4-carboxylic acid with 3-(thiophen-3-yl)pyrrolidine-1-carboxylic acid. The resulting intermediate is then treated with thionyl chloride and triethylamine to form the final product, this compound.

Scientific Research Applications

(3,5-Dimethylisoxazol-4-yl)(3-(thiophen-3-yl)pyrrolidin-1-yl)methanone has been studied for its potential therapeutic applications in various areas of research. One such area is cancer research, where this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, as well as in the treatment of inflammatory diseases.